Cas no 2096995-83-2 (1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl-
• CAS No: 2096995-83-2
• MF: C₁₂H₁₆BBrO₂
• MW: 282.969243049622
• MDL: MFCD07777052
• CID: 5174012
• Update Time: 2025-06-08

1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl-

• MDL： MFCD07777052
• Inchi： 1S/C12H16BBrO2/c1-9-6-10(14)4-5-11(9)13-15-7-12(2,3)8-16-13/h4-6H,7-8H2,1-3H3
• InChI Key： PMENLEGTOHLEPZ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COB1C1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 282.043
• Monoisotopic Mass: 282.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Additional information on 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl-

Introduction to 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- (CAS No. 2096995-83-2)

1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- (CAS No. 2096995-83-2) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal research. This compound belongs to the class of dioxaborolanes and is characterized by its unique structural features, which include a boron atom coordinated with a dioxaborinane ring and a substituted aryl group. The presence of the bromine and methyl substituents on the aryl ring imparts specific reactivity and functional properties that make it a valuable intermediate in various chemical reactions.

The chemical structure of 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- (CAS No. 2096995-83-2) is represented by the formula C₁₁H₁₇BO₃. The compound is typically synthesized through a series of well-defined chemical transformations involving boronic esters and organometallic reagents. Its synthesis and characterization have been extensively studied in recent literature, highlighting its potential applications in both academic and industrial settings.

In the realm of medicinal chemistry, 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- has shown promise as a building block for the development of novel pharmaceuticals. The bromine substituent on the aryl ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. This versatility allows chemists to introduce a wide range of functional groups onto the molecule, thereby expanding its utility in drug discovery and development.

Recent studies have explored the use of 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound as a key intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The ability to fine-tune the molecular structure through strategic modifications has led to the identification of several lead compounds with improved pharmacological profiles.

The physical properties of 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- are also noteworthy. It is typically obtained as a colorless solid with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane and tetrahydrofuran (THF), making it amenable to various synthetic protocols. Its stability under standard laboratory conditions further enhances its utility as a reagent in chemical synthesis.

In addition to its role in medicinal chemistry, 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- has found applications in materials science and polymer chemistry. The unique electronic properties of boron-containing compounds make them attractive candidates for the development of functional materials with tailored properties. For example, researchers have investigated the use of dioxaborolanes in the synthesis of conductive polymers and luminescent materials.

The environmental impact and safety profile of 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- are important considerations for its widespread use. Studies have shown that this compound exhibits low toxicity and minimal environmental impact when handled properly. However, standard safety protocols should be followed during its synthesis and use to ensure safe handling and disposal.

In conclusion, 1,3,2-Dioxaborinane, 2-(4-bromo-2-methylphenyl)-5,5-dimethyl- (CAS No. 2096995-83-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal researchers alike. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.